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Compound of Interest

Compound Name: Monomethyl glutarate

Cat. No.: B073577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyl hydrogen glutarate (CAS No. 1501-27-5), an important intermediate in organic

synthesis, pharmaceuticals, agrochemicals, and dyestuffs. This document collates available

data into a structured format, outlines detailed experimental protocols for property

determination, and presents logical workflows for its synthesis and analysis.

Core Physical and Chemical Properties
Methyl hydrogen glutarate, also known as monomethyl glutarate or 5-methoxy-5-

oxopentanoic acid, is a monoester of glutaric acid. Its fundamental properties are summarized

below.
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Property Value Source(s)

Molecular Formula C₆H₁₀O₄ [1][2]

Molecular Weight 146.14 g/mol [1][2]

Appearance

Colorless liquid or white to

almost white crystalline

powder.

[2][3]

Density 1.169 g/cm³ at 20-25°C [1][2][3]

Boiling Point 150-152 °C at 10-12 mmHg [1][2][4][5]

Melting Point

Data not consistently available;

some sources indicate no data

available.

[2][3]

Flash Point > 110 °C (> 230 °F) [1][2]

Solubility in Water Slightly soluble. [3][4]

Refractive Index (n20/D) 1.4380 [1][3]

pKa (Predicted) 4.62 ± 0.10 [3]

Experimental Protocols
Detailed methodologies for determining the key physical properties of methyl hydrogen

glutarate are outlined below. These are standard procedures applicable to organic compounds.

Determination of Boiling Point (Capillary Method)
This method is suitable for small quantities of liquid and is based on the principle that the

boiling point is reached when the vapor pressure of the liquid equals the external pressure.

Apparatus:

Thiele tube or similar heating block

Thermometer (calibrated)
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Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Mineral oil or other suitable heating fluid

Procedure:

A small amount of methyl hydrogen glutarate is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is

distributed evenly.

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.

Upon further heating, the sample's vapor will fill the capillary tube, resulting in a rapid and

continuous stream of bubbles.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube. This

is the point where the external pressure equals the vapor pressure of the substance.[6][7]

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid.

Apparatus:
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Pycnometer (calibrated)

Analytical balance (accurate to ±0.0001 g)

Constant temperature bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed

(m₁).

The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g.,

20°C) until it reaches thermal equilibrium. The volume is adjusted, and the pycnometer is

dried on the outside and weighed again (m₂). The density of water (ρ_water) at this

temperature is known.

The pycnometer is emptied, dried, and then filled with methyl hydrogen glutarate.

The filled pycnometer is brought to the same constant temperature as the water, the volume

is adjusted, and it is weighed (m₃).

The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample =

[(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Determination of Solubility
The solubility of methyl hydrogen glutarate in water can be determined by preparing a

saturated solution and measuring its concentration.

Apparatus:

Scintillation vials or flasks

Constant temperature shaker bath

Analytical balance

Centrifuge
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High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Procedure:

An excess amount of methyl hydrogen glutarate is added to a known volume of deionized

water in a series of vials.

The vials are sealed and placed in a constant temperature shaker bath to equilibrate for a

set period (e.g., 24-48 hours) to ensure saturation.

After equilibration, the samples are centrifuged to separate the undissolved ester.

A known volume of the clear supernatant is carefully removed and diluted with a suitable

solvent.

The concentration of methyl hydrogen glutarate in the diluted sample is determined using a

calibrated HPLC or GC method.

The solubility is then calculated based on the measured concentration and the dilution factor.

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key processes and relationships

relevant to the study of methyl hydrogen glutarate.
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Caption: Synthesis workflow for methyl hydrogen glutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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